Cas no 941194-43-0 (N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide)

• Product Name: N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide
• CAS No: 941194-43-0
• MF: C₂₁H₂₇N₃O
• MW: 337.45858502388
• CID: 5331566
• Update Time: 2025-06-27

N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineacetamide, N-(4-methylphenyl)-4-(2-phenylethyl)-
• N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide

• Inchi： 1S/C21H27N3O/c1-18-7-9-20(10-8-18)22-21(25)17-24-15-13-23(14-16-24)12-11-19-5-3-2-4-6-19/h2-10H,11-17H2,1H3,(H,22,25)
• InChI Key： LLKVAXPFOFUODQ-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(C)C=C2)=O)CCN(CCC2=CC=CC=C2)CC1

Additional information on N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide

Introduction to N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide (CAS No. 941194-43-0)

N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide, with the CAS registry number 941194-43-0, is a complex organic compound that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is characterized by its unique structure, which includes a piperazine ring, an acetamide group, and a substituted phenyl moiety. The combination of these structural elements contributes to its potential biological activity and therapeutic applications.

The piperazine ring is a six-membered ring containing two nitrogen atoms at positions 1 and 4. This structure is known for its ability to form hydrogen bonds, making it a common feature in many bioactive compounds. In this compound, the piperazine ring is further substituted at position 2 with a 2-phenylethyl group, which introduces additional aromaticity and hydrophobicity. The acetamide group attached to the piperazine ring adds a polar functional group, enhancing the compound's solubility and bioavailability.

Recent studies have focused on the biological activity of N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide, particularly its potential as a drug candidate. Research has shown that this compound exhibits antimicrobial properties, making it a promising candidate for the development of new antibiotics. Additionally, its ability to inhibit certain enzymes associated with neurodegenerative diseases has been explored, highlighting its potential in the field of neuroscience.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the piperazine derivative. The introduction of the 2-phenylethyl group and the subsequent coupling with the acetamide moiety are critical steps that require precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize these steps, leading to more efficient production methods.

In terms of applications, N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-ylacetamide has shown promise in various therapeutic areas. Its antimicrobial activity has been tested against a range of bacterial and fungal strains, demonstrating potent inhibitory effects. Furthermore, preclinical studies have indicated that this compound may have anti-inflammatory properties, which could be beneficial in treating conditions such as arthritis and other inflammatory disorders.

One of the most exciting developments in recent research is the exploration of this compound's potential as a neuroprotective agent. Studies have shown that it can modulate key signaling pathways involved in neuronal survival and differentiation, suggesting its role in protecting against neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings have sparked interest in further preclinical testing to evaluate its efficacy and safety profile.

The structural versatility of N-(4-methylphenyl)-2-4-(2-phenylethyl)piperazin-1-y acetamide also makes it an attractive candidate for drug delivery systems. Its ability to form stable complexes with other molecules has been exploited in the development of targeted drug delivery vehicles, enhancing the specificity and efficiency of therapeutic agents.

In conclusion, N-(4-methylphenyl)-2-4-(2 phenylethyl)piperazin 1 ylacetamide (CAS No. 941194 43 0) is a multifaceted compound with significant potential in various fields of medicine and pharmacology. Its unique structure, coupled with its diverse biological activities, positions it as a valuable tool for researchers seeking innovative solutions to pressing healthcare challenges.